Isopropyl 4-(3-methylphenyl)-2-[(pyridin-3-ylcarbonyl)amino]thiophene-3-carboxylate

• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: propan-2-yl 4-(3-methylphenyl)-2-(pyridine-3-carbonylamino)thiophene-3-carboxylate
• InChI: InChI=1S/C21H20N2O3S/c1-13(2)26-21(25)18-17(15-7-4-6-14(3)10-15)12-27-20(18)23-19(24)16-8-5-9-22-11-16/h4-13H,1-3H3,(H,23,24)
• InChI Key: ZATYGTNSKGKWAL-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=CSC(=C2C(=O)OC(C)C)NC(=O)C3=CN=CC=C3
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC(=C2C(=O)OC(C)C)NC(=O)C3=CN=CC=C3

Description

Isopropyl 4-(3-methylphenyl)-2-[(pyridin-3-ylcarbonyl)amino]thiophene-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is also known as compound 1, and it belongs to the class of thiophene derivatives. The chemical structure of this compound is shown below.

Mechanism of Action

The mechanism of action of isopropyl 4-(3-methylphenyl)-2-[(pyridin-3-ylcarbonyl)amino]thiophene-3-carboxylate is not fully understood. However, it has been suggested that this compound may exert its biological activity by inhibiting certain enzymes or signaling pathways in the body.
Biochemical and Physiological Effects:
Isopropyl 4-(3-methylphenyl)-2-[(pyridin-3-ylcarbonyl)amino]thiophene-3-carboxylate has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. Some of the reported effects include inhibition of cancer cell growth, inhibition of bacterial and fungal growth, and reduction of inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using isopropyl 4-(3-methylphenyl)-2-[(pyridin-3-ylcarbonyl)amino]thiophene-3-carboxylate in lab experiments is its high potency and specificity. This compound has been shown to exhibit strong biological activity at low concentrations. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability in certain experimental settings.

Future Directions

There are several future directions for research on isopropyl 4-(3-methylphenyl)-2-[(pyridin-3-ylcarbonyl)amino]thiophene-3-carboxylate. Some of these directions include:
1. Further investigation of the mechanism of action of this compound to better understand its biological activity.
2. Exploration of the potential applications of this compound in the treatment of other diseases, such as infectious diseases and autoimmune diseases.
3. Development of new synthetic methods for the production of this compound to improve its yield and purity.
4. Evaluation of the toxicity and safety profile of this compound in animal models to assess its potential for clinical use.
In conclusion, isopropyl 4-(3-methylphenyl)-2-[(pyridin-3-ylcarbonyl)amino]thiophene-3-carboxylate is a promising compound that has potential applications in the field of medicine. Further research is needed to fully understand its mechanism of action and to explore its potential therapeutic uses.

Synthesis Methods

The synthesis of isopropyl 4-(3-methylphenyl)-2-[(pyridin-3-ylcarbonyl)amino]thiophene-3-carboxylate has been reported in the literature. The synthesis involves the reaction of 3-methylphenylboronic acid with 2-bromo-4-isopropylthiophene in the presence of a palladium catalyst to obtain the intermediate compound. The intermediate compound is then reacted with pyridine-3-carboxamide in the presence of a base to obtain the final product.

Scientific Research Applications

Isopropyl 4-(3-methylphenyl)-2-[(pyridin-3-ylcarbonyl)amino]thiophene-3-carboxylate has been studied for its potential applications in the field of medicine. Some of the research areas where this compound has been explored include cancer treatment, antimicrobial activity, and anti-inflammatory activity.